Cas no 153404-60-5 (1,2-Bis(3-bromophenyl)ethyne)

1,2-Bis(3-bromophenyl)ethyne is a brominated aromatic alkyne compound characterized by its symmetrical structure, featuring two 3-bromophenyl groups linked by an ethynyl bridge. This compound is primarily utilized in organic synthesis and materials science, serving as a versatile intermediate for cross-coupling reactions, such as Sonogashira and Suzuki couplings, due to its reactive bromine substituents. Its rigid, conjugated structure makes it suitable for applications in optoelectronic materials and molecular scaffolding. The high purity and stability of 1,2-Bis(3-bromophenyl)ethyne ensure consistent performance in synthetic workflows, while its well-defined reactivity profile facilitates precise functionalization in complex molecular architectures.

1,2-Bis(3-bromophenyl)ethyne structure

Product Name:1,2-Bis(3-bromophenyl)ethyne

CAS No:153404-60-5

MF:C₁₄H₈Br₂

MW:336.021322250366

MDL:MFCD11111154

CID:1333289

PubChem ID:253660949

Update Time:2025-06-08

1,2-Bis(3-bromophenyl)ethyne Chemical and Physical Properties

Names and Identifiers

- Bis(3-bromophenyl)acetylene
- 1,2-Bis(3-bromophenyl)ethyne
- Benzene, 1,1'-(1,2-ethynediyl)bis[3-bromo-
- 1-BROMO-3-[2-(3-BROMOPHENYL)ETHYNYL]BENZENE
- BIS-(3-BROMOPHENYL)ACETYLENE
- AS-65429
- 91790-32-8
- AKOS027252927
- 3,3'-dibromotolane
- DB-369885
- B4853
- D89111
- 153404-60-5
- SCHEMBL1375869
- MFCD11111154
- 1,2-Bis(3-bromophenyl)acetylene
- MDL： MFCD11111154
- Inchi： 1S/C14H8Br2/c15-13-5-1-3-11(9-13)7-8-12-4-2-6-14(16)10-12/h1-6,9-10H
- InChI Key： WSXUXTVJTIPBAF-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C#CC2C=CC=C(C=2)Br)=C1

Computed Properties

Exact Mass: 333.89924
Monoisotopic Mass: 333.89928g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 5.3

Experimental Properties

Melting Point: 104.0 to 108.0 deg-C
PSA: 0

1,2-Bis(3-bromophenyl)ethyne Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B4853-1G	Bis(3-bromophenyl)acetylene	153404-60-5	>97.0%(GC)	1g	¥1075.00	2024-04-17
eNovation Chemicals LLC	D964618-250mg	Benzene, 1,1'-(1,2-ethynediyl)bis[3-bromo-	153404-60-5	99%	250mg	$120	2024-06-07
eNovation Chemicals LLC	D964618-500mg	Benzene, 1,1'-(1,2-ethynediyl)bis[3-bromo-	153404-60-5	99%	500mg	$240	2023-05-17
eNovation Chemicals LLC	D964618-1g	Benzene, 1,1'-(1,2-ethynediyl)bis[3-bromo-	153404-60-5	99%	1g	$195	2024-06-07
abcr	AB474115-1 g	Bis(3-bromophenyl)acetylene, 97%; .	153404-60-5	97%	1g	€173.90	2023-07-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B153022-1G	1,2-Bis(3-bromophenyl)ethyne	153404-60-5	>97.0%(GC)	1g	¥1540.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B153022-200mg	Bis(3-bromophenyl)acetylene	153404-60-5	>97.0%(GC)	200mg	￥299.00	2021-05-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B869680-1g	Bis(3-bromophenyl)acetylene	153404-60-5	97%	1g	1,071.00	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B4853-1g	1,2-Bis(3-bromophenyl)ethyne	153404-60-5	97.0%(GC)	1g	￥1190.0	2022-06-10
abcr	AB474115-1g	Bis(3-bromophenyl)acetylene, 97%; .	153404-60-5	97%	1g	€155.90	2025-02-27